2-((4-fluorophenyl)sulfonyl)-N-(2-methylbenzo[d]thiazol-5-yl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)sulfonyl-N-(2-methyl-1,3-benzothiazol-5-yl)acetamide
• InChI: InChI=1S/C16H13FN2O3S2/c1-10-18-14-8-12(4-7-15(14)23-10)19-16(20)9-24(21,22)13-5-2-11(17)3-6-13/h2-8H,9H2,1H3,(H,19,20)
• InChI Key: IPGCLHKSRCNIRW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=CC(=C2)NC(=O)CS(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C16H13FN2O3S2
• Molecular Weight: 364.4 g/mol

Description

2-((4-fluorophenyl)sulfonyl)-N-(2-methylbenzo[d]thiazol-5-yl)acetamide, also known as FST-100, is a chemical compound that has gained attention in the scientific community for its potential therapeutic applications.

Scientific Research Applications

Cytotoxic Activity

Some novel sulfonamide derivatives have demonstrated cytotoxic activity against breast cancer (MDA-MB-231) and colon cancer (HT-29) cell lines, indicating their potential as anticancer agents (Ghorab, Alsaid, al-Dhfyan, & Arafa, 2015).

Antimicrobial Evaluation

Heterocyclic compounds incorporating the sulfamoyl moiety have shown promising results as antimicrobial agents, revealing their potential in addressing bacterial and fungal infections (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).

Antimalarial and COVID-19 Drug Applications

Antimalarial sulfonamides have been investigated for their reactivity and potential utility as COVID-19 drugs through computational calculations and molecular docking studies, showcasing the versatility of sulfonamide derivatives in addressing global health challenges (Fahim & Ismael, 2021).

Phosphoinositide 3-Kinase (PI3K)/mTOR Dual Inhibitors

Studies on the structural activity relationships of various heterocycles have improved metabolic stability and potential therapeutic applications in targeting PI3Kα and mTOR, important in cancer therapy (Stec et al., 2011).

Anticonvulsant Agents

Azoles incorporating a sulfonamide moiety have been synthesized and evaluated for anticonvulsant activity, contributing to the development of new therapeutic options for epilepsy (Farag et al., 2012).

Mechanism of Action

Target of Action

The primary targets of this compound are currently unknown. The compound is part of a collection of rare and unique chemicals provided to early discovery researchers

Mode of Action

It is known that the compound is part of a collection of chemicals that are used in early discovery research . The specific interactions between the compound and its targets, as well as the resulting changes, are areas of ongoing research.

Biochemical Pathways

The compound is part of a collection of chemicals used in early discovery research , and further studies are needed to elucidate the specific pathways and their downstream effects.

Result of Action

As part of a collection of chemicals used in early discovery research , further studies are needed to describe these effects.